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Compound of Interest

Compound Name:
trans-2-

(Dimethylamino)cyclohexanol

Cat. No.: B091292 Get Quote

Technical Guide: trans-2-
(Dimethylamino)cyclohexanol
CAS Number: 15910-74-4

This technical guide provides a comprehensive overview of trans-2-
(Dimethylamino)cyclohexanol, a key intermediate in the synthesis of pharmaceutical

compounds. This document is intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
trans-2-(Dimethylamino)cyclohexanol is a cyclic amino alcohol. Its primary significance lies

in its role as a precursor in the synthesis of the analgesic drug Tramadol. The compound's

stereochemistry is a critical factor in these synthetic applications.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 15910-74-4 [1]

Molecular Formula C₈H₁₇NO [1]

Molecular Weight 143.23 g/mol [1]

Purity Typically ≥97% [1]

Storage Conditions 2-8 °C [1]

Shipping Conditions Room temperature [1]

Categories Amino-alcohol, Cyclohexane [1]

Supplier Information
trans-2-(Dimethylamino)cyclohexanol is available from various chemical suppliers, typically

as a mixture of trans-isomers.

Table 2: Commercial Suppliers

Supplier Product Name Purity
Available
Quantities

Vibrant Pharma Inc.

trans-2-

(Dimethylamino)cyclo

hexanol (mixture of

trans-isomers)

97% 1 g, 5 g, 25 g, Bulk

Hangzhou Leap Chem

Co., Ltd.

trans-N,N-

Dimethylamino-2-

cyclohexanol

Not Specified Bulk quantities

Sigma-Aldrich

trans-2-Methylamino-

cyclohexanol

hydrochloride (related

compound)

Not Specified Not Specified
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Note: Availability and specifications are subject to change. Please consult the suppliers directly

for the most current information.

Synthesis and Experimental Protocols
The primary synthetic route to trans-2-(Dimethylamino)cyclohexanol and its derivatives is

through a Grignard reaction. This involves the reaction of a suitable Grignard reagent with the

precursor 2-[(dimethylamino)methyl]cyclohexanone. The control of stereoselectivity to favor the

trans isomer is a key challenge in this synthesis.

Synthesis of trans-2-(Dimethylamino)cyclohexanol via
Grignard Reaction
This protocol is a representative procedure based on descriptions in the patent literature for the

synthesis of Tramadol precursors.

Objective: To synthesize trans-2-(Dimethylamino)cyclohexanol from 2-

[(dimethylamino)methyl]cyclohexanone.

Materials:

2-[(dimethylamino)methyl]cyclohexanone (CAS: 15409-60-6)

Magnesium turnings

3-Bromoanisole (as an example for Tramadol synthesis)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Ammonium chloride solution (saturated)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b091292?utm_src=pdf-body
https://www.benchchem.com/product/b091292?utm_src=pdf-body
https://www.benchchem.com/product/b091292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert

atmosphere, magnesium turnings are suspended in anhydrous THF. A solution of 3-

bromoanisole in anhydrous THF is added dropwise to initiate the formation of the Grignard

reagent (3-methoxyphenylmagnesium bromide). The reaction is typically initiated with a

small amount of the halide and may require gentle heating. Once initiated, the remaining

halide solution is added at a rate to maintain a gentle reflux. After the addition is complete,

the mixture is stirred until the magnesium is consumed.

Grignard Reaction: The prepared Grignard reagent is cooled (typically to 0-5 °C). A solution

of 2-[(dimethylamino)methyl]cyclohexanone in anhydrous THF is then added dropwise to the

Grignard reagent, maintaining the low temperature. The reaction mixture is stirred for several

hours at room temperature to ensure completion.

Work-up and Extraction: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The resulting mixture is then typically acidified with

hydrochloric acid. The aqueous layer is washed with an organic solvent like diethyl ether to

remove non-basic impurities.

Isolation of the Product: The acidic aqueous layer is then basified with a strong base such as

sodium hydroxide to a pH greater than 10. The product, trans-2-
(Dimethylamino)cyclohexanol, is then extracted into an organic solvent (e.g., diethyl ether

or dichloromethane). The combined organic extracts are dried over a suitable drying agent

(e.g., anhydrous sodium sulfate), filtered, and the solvent is removed under reduced

pressure to yield the crude product.

Purification: The crude product, a mixture of cis and trans isomers, can be purified by

techniques such as fractional distillation or column chromatography to isolate the desired

trans isomer.

Diagram of the Synthetic Workflow:
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Caption: Synthetic workflow for trans-2-(Dimethylamino)cyclohexanol.

Biological Activity and Signaling Pathways
There is currently a lack of published scientific literature on the specific biological activity,

pharmacological profile, and associated signaling pathways of trans-2-
(Dimethylamino)cyclohexanol itself. Its primary role described in the literature is that of a

chemical intermediate. The well-documented analgesic properties of its derivative, Tramadol,

are due to the latter's action on the μ-opioid receptor and its inhibition of serotonin and

norepinephrine reuptake. It is important for researchers to note that the biological effects of the

final drug product should not be directly attributed to this precursor.
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Spectroscopic Data
Detailed and verified spectroscopic data (NMR, IR, Mass Spectrometry) for trans-2-
(Dimethylamino)cyclohexanol are not readily available in public databases. Researchers are

advised to perform their own analytical characterization upon synthesis or acquisition of this

compound.

Conclusion
trans-2-(Dimethylamino)cyclohexanol is a crucial chemical intermediate, particularly in the

pharmaceutical industry for the synthesis of Tramadol. While its synthesis is well-established in

principle through the Grignard reaction, detailed public information on its specific biological

effects is wanting. This guide provides a summary of the available technical information to aid

researchers in their work with this compound. It is recommended that appropriate analytical

techniques be employed to confirm the identity and purity of the material before its use in

further applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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